Cas no 1207010-21-6 (1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole)

• Product Name: 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole
• CAS No: 1207010-21-6
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 5451193
• Update Time: 2025-11-06

1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(methylthio)-5-phenyl-1-(phenylmethyl)-
• 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole

• Inchi： 1S/C17H16N2S/c1-20-17-18-12-16(15-10-6-3-7-11-15)19(17)13-14-8-4-2-5-9-14/h2-12H,13H2,1H3
• InChI Key： MJEOGKOWHWQGHC-UHFFFAOYSA-N
• SMILES： C1(SC)N(CC2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole

Introduction to 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole (CAS No: 1207010-21-6)

1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole, identified by its CAS number 1207010-21-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole, particularly the presence of a benzyl group, a methylsulfanyl group, and a phenyl ring, contribute to its unique chemical properties and potential therapeutic benefits.

The imidazole core is a nitrogen-containing heterocycle that plays a crucial role in many natural products and bioactive molecules. Its aromaticity and ability to form hydrogen bonds make it a versatile scaffold for designing compounds with specific biological targets. In recent years, researchers have been exploring the pharmacological potential of imidazole derivatives, particularly those with substituted benzyl and phenyl groups, which can modulate various biological pathways.

1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole has been studied for its potential role in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. The methylsulfanyl group, in particular, is known to enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. Additionally, the phenyl ring can interact with biological targets through π-stacking interactions, further enhancing its binding affinity.

Recent studies have highlighted the importance of 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole in the development of novel antiviral agents. The compound has shown promising activity against several viral strains by interfering with viral replication mechanisms. This has been attributed to its ability to disrupt key viral enzymes and proteins, thereby inhibiting the spread of the virus. The benzyl and phenyl groups are particularly crucial in these interactions, as they provide the necessary steric and electronic properties for effective binding.

In addition to its antiviral properties, 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, where it exhibited significant reductions in pro-inflammatory cytokine levels. This suggests that 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole could be a valuable candidate for developing new anti-inflammatory therapies.

The synthesis of 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzyl group is typically introduced through a palladium-catalyzed coupling reaction, while the methylsulfanyl group can be added via nucleophilic substitution or other functionalization methods. The phenyl ring is often incorporated during the initial construction of the imidazole core through cyclization reactions.

One of the key challenges in the synthesis of this compound is achieving regioselectivity during functionalization. The imidazole ring has multiple reactive sites, and directing functional groups to specific positions is crucial for maintaining biological activity. Advanced synthetic techniques, such as transition metal catalysis and directed ortho-metalation (DoM), have been employed to achieve this selectivity. These methods allow for precise control over the placement of substituents on the imidazole core, ensuring that the final product retains its intended pharmacological properties.

The pharmacokinetic properties of 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. However, further research is needed to optimize its pharmacokinetic profile by modifying its chemical structure or formulating it into novel delivery systems.

In conclusion, 1-benzyl-2-(methylsulfanyl)-5-phenyl-1H-imidazole (CAS No: 1207010-21-6) is a promising pharmacological agent with significant potential in treating various diseases. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, 1-benzyl -2-(methylsulfanyl)-5 -pheny l - 1 H -imidaz ol e holds great promise for improving human health through innovative therapeutic strategies.